Cas no 2138153-14-5 (Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate)
Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- EN300-723615
- 2138153-14-5
- sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate
- Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate
-
- Inchi: 1S/C6H12O4S.Na/c1-6(2,4-11(8)9)5(7)10-3;/h4H2,1-3H3,(H,8,9);/q;+1/p-1
- InChI Key: XTUJEVWUYMAGTP-UHFFFAOYSA-M
- SMILES: S(CC(C(=O)OC)(C)C)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 202.02757428g/mol
- Monoisotopic Mass: 202.02757428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.6Ų
Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-723615-1.0g |
sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate |
2138153-14-5 | 1g |
$0.0 | 2023-06-07 |
Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate
Research Briefing on Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate (CAS: 2138153-14-5) in Chemical Biology and Pharmaceutical Applications
Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate (CAS: 2138153-14-5) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This sulfinate derivative is being explored for its potential applications in drug synthesis, bioconjugation, and as a reagent in organic transformations. Its unique structural features, including the sulfinate moiety and methoxy group, make it a versatile intermediate for the development of novel therapeutics and biochemical probes.
Recent studies have highlighted the role of Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate in facilitating efficient sulfonylation reactions, which are critical in the synthesis of sulfonamide-based drugs. Sulfonamides are a prominent class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. The compound's ability to act as a sulfinate donor under mild reaction conditions has been particularly advantageous in the synthesis of complex molecules with high yields and selectivity.
In addition to its synthetic utility, Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate has been investigated for its potential in bioconjugation strategies. Researchers have utilized this compound to introduce sulfinate groups into biomolecules, enabling the development of targeted drug delivery systems and diagnostic tools. For instance, its application in the modification of antibodies and peptides has shown promise in enhancing their stability and bioavailability, which are critical factors in therapeutic efficacy.
One of the notable advancements involving this compound is its use in photoaffinity labeling, a technique employed to study protein-ligand interactions. The sulfinate group can be activated under specific conditions to generate reactive intermediates that covalently bind to target proteins, providing valuable insights into binding sites and mechanisms of action. This approach has been instrumental in the discovery of new drug targets and the optimization of lead compounds.
Furthermore, Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate has been explored in the context of prodrug design. Prodrugs are inactive precursors that undergo enzymatic or chemical transformation in vivo to release the active drug. The sulfinate moiety in this compound can be leveraged to design prodrugs with improved pharmacokinetic properties, such as enhanced solubility and controlled release profiles. Recent preclinical studies have demonstrated the potential of sulfinate-based prodrugs in addressing challenges related to drug delivery and bioavailability.
Despite its promising applications, the synthesis and handling of Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate require careful consideration of reaction conditions and stability. Researchers have reported optimized protocols for its preparation, emphasizing the importance of anhydrous conditions and inert atmospheres to prevent degradation. Advances in synthetic methodologies have also enabled the scalable production of this compound, facilitating its broader adoption in pharmaceutical research.
In conclusion, Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate (CAS: 2138153-14-5) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, bioconjugation, and prodrug design underscores its potential to contribute to the development of innovative therapeutics. Ongoing research efforts are expected to further elucidate its applications and expand its utility in drug discovery and development.
2138153-14-5 (Sodium 3-methoxy-2,2-dimethyl-3-oxopropane-1-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)